![molecular formula C15H24N2O3 B3179471 2-[4-(butylamino)benzoyl]oxy-N,N-dimethylethanamine oxide CAS No. 55750-02-2](/img/structure/B3179471.png)
2-[4-(butylamino)benzoyl]oxy-N,N-dimethylethanamine oxide
Overview
Description
“2-[4-(butylamino)benzoyl]oxy-N,N-dimethylethanamine oxide” is also known as Tetracaine N-oxide hydrochloride . It’s a certified reference material produced and certified in accordance with ISO/IEC 17025 and ISO 17034 . This compound is traceable to primary material from an NMI, e.g. NIST or NMIJ .
Molecular Structure Analysis
The empirical formula for this compound is C15H24N2O3 · HCl . The molecular weight is 316.82 .
Physical And Chemical Properties Analysis
This compound is a certified reference material and is part of the TraceCERT® product line . It has a limited shelf life, with the expiry date given on the label . It should be stored at a temperature of -20°C .
Scientific Research Applications
Synthesis and Characterization
Compounds similar to the query have been synthesized and characterized to understand their structure and reactivity. For example, synthesis and antimicrobial activities were explored for novel quinoxalinone derivatives, indicating the broad interest in synthesizing compounds with potential biological activities (Ali et al., 2000). Similarly, synthesis and characterization efforts have been directed towards understanding the molecular structures of compounds and their potential as molecular wires or catalysts (Wang et al., 2006).
Biological Activities
Research has been conducted on the antimicrobial and antitumor activities of synthesized compounds, demonstrating the scientific community's interest in discovering new therapeutic agents. For example, novel dibutyltin carboxylates of aminoglucosyl derivatives were synthesized and shown to have high cytotoxicity in tumor cell lines (Li et al., 2009). This suggests potential applications in cancer research and treatment.
Chemical Mechanisms and Reactions
Several studies have explored the mechanisms underlying the reactivity of chemical compounds, providing insights into their potential applications in synthetic chemistry and materials science. For example, the photocatalytic electron-transfer oxidation of triphenylphosphine and benzylamine with molecular oxygen was studied to understand the photocatalytic mechanisms involved in these reactions (Ohkubo et al., 2006).
Safety and Hazards
Mechanism of Action
Target of Action
Tetracaine N-Oxide, also known as TetracaineN-Oxide or 2-[4-(butylamino)benzoyl]oxy-N,N-dimethylethanamine oxide, primarily targets sodium ion channels . These channels play a crucial role in the initiation and conduction of neuronal impulses .
Mode of Action
Tetracaine N-Oxide is an ester-type anesthetic that produces local anesthesia by blocking the sodium ion channels . This blockage inhibits the initiation and conduction of neuronal impulses, leading to a loss of sensation in the applied area .
Biochemical Pathways
Tetracaine N-Oxide affects the biochemical pathway involving the translational initiation of proteins . At certain concentrations, it can inhibit translation initiation and induce the formation of processing bodies (P-bodies), which are involved in mRNA decay .
Pharmacokinetics
It is known that the rate of systemic absorption of local anesthetics like tetracaine n-oxide is proportionate to the vascularity of the site of injection . Ester local anesthetics are predominantly metabolized by pseudocholinesterase .
Result of Action
The primary result of Tetracaine N-Oxide’s action is the induction of local anesthesia . By blocking sodium ion channels, it prevents the propagation of nerve impulses, leading to a temporary loss of sensation in the applied area . At higher concentrations, it can also inhibit growth and induce cell lysis .
Action Environment
The action, efficacy, and stability of Tetracaine N-Oxide can be influenced by various environmental factors. For instance, its inhibitory effects on translation initiation and cell lysis are concentration-dependent . Furthermore, the cationic amphiphilic structure of Tetracaine N-Oxide suggests that it may interact with membrane lipids, potentially affecting its action .
Biochemical Analysis
Biochemical Properties
It is known that Tetracaine, a related compound, acts on the central nervous system, cardiovascular system, neuromuscular junctions, and ganglion synapse . It would be interesting to investigate whether Tetracaine N-Oxide shares these interactions.
Cellular Effects
Tetracaine has been shown to inhibit growth, translation initiation, and actin polarization in yeast cells . It would be worthwhile to investigate if Tetracaine N-Oxide has similar effects on cells.
Molecular Mechanism
Tetracaine is known to produce local anesthesia by blocking the sodium ion channels involved in the initiation and conduction of neuronal impulses
Temporal Effects in Laboratory Settings
Tetracaine has been shown to rapidly inhibit translation initiation and lyse cells at a concentration of 10 mM, whereas at 2.5 mM, it slowly induces inhibition without lysis
Dosage Effects in Animal Models
Tetracaine has been used topically in the eye at concentrations of 1% solution in large animals
Metabolic Pathways
Tetracaine is known to be rapidly metabolized by plasma esterases
Transport and Distribution
Tetracaine is known to be widely distributed in the body, crosses the placenta, and is metabolized in the liver and in the plasma by non-specific cholinesterases
Subcellular Localization
Tetracaine has been shown to inhibit translation initiation with processing body formation at both concentrations but acts via the Gcn2-eIF2α system only at the higher concentration
properties
IUPAC Name |
2-[4-(butylamino)benzoyl]oxy-N,N-dimethylethanamine oxide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3/c1-4-5-10-16-14-8-6-13(7-9-14)15(18)20-12-11-17(2,3)19/h6-9,16H,4-5,10-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGCNHTQKPJXAHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=CC=C(C=C1)C(=O)OCC[N+](C)(C)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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